N-(4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)phenyl)acetamide

• IUPAC Name: N-[4-[(6-hydroxy-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)methylideneamino]phenyl]acetamide
• InChI: InChI=1S/C13H12N4O3S/c1-7(18)15-9-4-2-8(3-5-9)14-6-10-11(19)16-13(21)17-12(10)20/h2-6H,1H3,(H,15,18)(H3,16,17,19,20,21)
• InChI Key: OGTVYUXHKSAPOD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N=CC2=C(NC(=S)NC2=O)O
• Molecular Formula: C13H12N4O3S
• Molecular Weight: 304.33 g/mol

Description

N-(4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C13H12N4O3S and its molecular weight is 304.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel Compounds Synthesis : Research has been conducted on synthesizing novel compounds derived from specific core structures for potential therapeutic applications. For instance, novel heterocyclic compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, were synthesized starting from compounds like visnaginone and khellinone. These compounds exhibited anti-inflammatory and analgesic properties, showing significant inhibitory activity on cyclooxygenase enzymes (COX-1/COX-2) and presented analgesic and anti-inflammatory activities comparable to sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Antitumor Applications

• Antitumor Agents : Compounds with a base structure similar to the query have been investigated for their antitumor potential. For example, derivatives synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) demonstrated significant antitumor activities. These compounds showed nanomolar GI50 values against tumor cells in culture, indicating their potential as antitumor agents (Gangjee et al., 2009).

Antimicrobial Activity

• Antimicrobial Agents : Some newly synthesized compounds were evaluated for their antibacterial and antifungal activities. Specific compounds showed significant activity against a range of bacteria and fungi, suggesting their use as potential antimicrobial agents. This includes compounds synthesized from the reaction of specific pyrimidine derivatives with various reagents, demonstrating potent antimicrobial activity (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).

Enzyme Inhibition for Therapeutic Applications

• Enzyme Inhibitors : Research on compounds structurally related to the query compound has identified potent inhibitors of critical enzymes like DHFR and TS. These inhibitors have shown potential in treating diseases by targeting specific cellular pathways. For example, classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines were synthesized as dual TS and DHFR inhibitors, showing potential as antitumor agents with excellent dual inhibitory activity (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).